Cas no 2680693-20-1 (2-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinolin-1-ylacetic acid)

• Product Name: 2-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinolin-1-ylacetic acid
• CAS No: 2680693-20-1
• MF: C₁₃H₁₂F₃NO₃
• MW: 287.23449420929
• CID: 5631973
• PubChem ID: 84569894
• Update Time: 2025-11-01

2-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinolin-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinolin-1-yl]acetic acid
• EN300-28287419
• 2680693-20-1
• 2-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinolin-1-ylacetic acid

• Inchi： 1S/C13H12F3NO3/c14-13(15,16)12(20)17-6-5-8-3-1-2-4-9(8)10(17)7-11(18)19/h1-4,10H,5-7H2,(H,18,19)
• InChI Key： ZFTKVFOSLOFUHP-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC2C=CC=CC=2C1CC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 287.07692773g/mol
• Monoisotopic Mass: 287.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinolin-1-ylacetic acid

Introduction to 2-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinolin-1-ylacetic acid (CAS No. 2680693-20-1)

2-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinolin-1-ylacetic acid, identified by its CAS number 2680693-20-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroisoquinoline class, a structural motif well-documented for its biological activity and potential therapeutic applications. The presence of a trifluoroacetyl group in its molecular structure introduces unique electronic and steric properties, making it a subject of intense interest for researchers exploring novel pharmacophores.

The chemical structure of CAS No. 2680693-20-1 consists of a tetrahydroisoquinoline core substituted with a trifluoroacetyl moiety at the 2-position and an acetic acid side chain at the 1-position. This arrangement confers distinct physicochemical characteristics, including enhanced lipophilicity and metabolic stability, which are critical factors in drug design. The trifluoroacetyl group, in particular, is known to modulate the reactivity and binding affinity of molecules, making it a valuable tool in the development of bioactive compounds.

In recent years, there has been growing interest in tetrahydroisoquinoline derivatives due to their demonstrated efficacy in various biological pathways. Research has highlighted their potential as scaffolds for treating neurological disorders, cardiovascular diseases, and cancer. The acetic acid moiety in CAS No. 2680693-20-1 further enhances its versatility by allowing conjugation to other functional groups or biomolecules through amide bond formation.

One of the most compelling aspects of CAS No. 2680693-20-1 is its role as a precursor in synthesizing more complex derivatives with tailored biological activities. The trifluoroacetyl group serves as a reactive handle for further chemical modifications, enabling the creation of libraries of compounds for high-throughput screening. This approach has been successfully employed in drug discovery programs aimed at identifying novel therapeutic agents.

Recent advancements in computational chemistry have facilitated the rational design of derivatives based on CAS No. 2680693-20-1. Molecular modeling studies have revealed insights into how structural modifications can influence binding interactions with biological targets. For instance, computational analyses have suggested that subtle changes in the trifluoroacetyl group can significantly enhance affinity for specific protein receptors.

The synthesis of CAS No. 2680693-20-1 involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. Key steps include Friedel-Crafts acylation to introduce the trifluoroacetyl group followed by nucleophilic substitution to install the tetrahydroisoquinoline core. The use of advanced synthetic techniques ensures high purity and yield, which are essential for downstream applications.

In preclinical studies, derivatives of CAS No. 2680693-20-1 have shown promise in modulating enzyme activity and receptor binding. Notably, some analogs have demonstrated inhibitory effects on kinases and other enzymes implicated in disease pathways. These findings underscore the compound's potential as a lead molecule for further development.

The pharmacokinetic profile of CAS No. 2680693-20-1 is another area of active investigation. Studies indicate that the trifluoroacetyl group contributes to prolonged circulation time by enhancing metabolic stability against hydrolysis. Additionally, the tetrahydroisoquinoline scaffold exhibits favorable distribution characteristics within biological systems.

Future research directions may explore the use of CAS No. 2680693-20-1 as a building block for prodrugs or targeted delivery systems. The acetic acid functionality provides an opportunity to link this compound with carriers or ligands that enhance its bioavailability or specificity for certain tissues or diseases.

The versatility of CAS No. 2680693-20-1 makes it an attractive candidate for interdisciplinary collaborations between synthetic chemists and biologists. By combining experimental synthesis with cutting-edge computational methods, researchers can accelerate the discovery process and bring new therapeutic opportunities to fruition.

In summary,CAS No. 2680693-20-1, specifically 2-(2(2(2-trifluoroacetyl)ethylidene)amino)pentanenoic acid, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological applications. Its role as a scaffold for drug discovery underscores its importance in modern medicinal biology.